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Compound of Interest

Compound Name: TVB-3166

Cat. No.: B10799404

Application Notes and Protocols for TVB-3166

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and preparation of TVB-
3166, a potent and selective inhibitor of Fatty Acid Synthase (FASN), for use in a variety of
experimental settings. Adherence to these guidelines is crucial for ensuring the accuracy and
reproducibility of experimental results.

Introduction to TVB-3166

TVB-3166 is an orally-available, reversible, and selective inhibitor of fatty acid synthase (FASN)
with 1Cso values of 42 nM in biochemical assays and 81 nM for cellular palmitate synthesis.[1]
By inhibiting FASN, TVB-3166 disrupts de novo palmitate synthesis, a pathway often
upregulated in cancer cells to support rapid proliferation and survival.[2][3][4] This inhibition
leads to the disruption of lipid raft architecture, interference with key signaling pathways such
as PISK-AKT-mTOR and B-catenin, and ultimately, the induction of apoptosis in tumor cells.[2]

[415](6]

Physicochemical Properties and Storage
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Property Value Source
Molecular Weight 384.47 g/mol [7]
Appearance Powder [7]

Storage (Powder)

3 years at -20°C

[7]

Storage (Stock Solution)

1 year at -80°C in solvent; 1

[7]

month at -20°C in solvent

To prevent degradation, it is recommended to aliquot stock solutions to avoid repeated freeze-

thaw cycles.

Solubility Data

The solubility of TVB-3166 is a critical factor in the preparation of solutions for experimental

use. It is highly soluble in DMSO, which is the recommended solvent for preparing stock

solutions. For in vivo studies, specific formulations are required to ensure bioavailability and

stability.
Solvent Solubility Notes Source
Use of newly opened,
anhydrous DMSO is
highly recommended
62.5 mg/mL (162.56 as it is hygroscopic,
DMSO g ( .yg P [1]
mM) and moisture can
impact solubility.
Ultrasonic assistance
may be required.
Fresh DMSO is crucial
77 mg/mL (200.27 as moisture
DMSO _ [7]
mM) absorption can reduce
solubility.
Water Insoluble [7]
Ethanol Insoluble [7]
© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.selleckchem.com/products/tvb-3166.html
https://www.selleckchem.com/products/tvb-3166.html
https://www.selleckchem.com/products/tvb-3166.html
https://www.selleckchem.com/products/tvb-3166.html
https://www.benchchem.com/product/b10799404?utm_src=pdf-body
https://www.medchemexpress.com/tvb-3166.html
https://www.selleckchem.com/products/tvb-3166.html
https://www.selleckchem.com/products/tvb-3166.html
https://www.selleckchem.com/products/tvb-3166.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10799404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Experimental Protocols
Protocol 1: Preparation of TVB-3166 Stock Solution for
In Vitro Experiments

This protocol details the preparation of a high-concentration stock solution of TVB-3166 in
DMSO, suitable for dilution in cell culture media for various in vitro assays.

Materials:

TVB-3166 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic water bath (optional)

Procedure:

Pre-warming: Allow the TVB-3166 vial and DMSO to equilibrate to room temperature before
opening to minimize moisture condensation.

e Weighing: Accurately weigh the desired amount of TVB-3166 powder in a sterile
microcentrifuge tube.

o Dissolution: Add the appropriate volume of sterile DMSO to achieve the desired stock
concentration (e.g., 10 mM, 50 mM). It is recommended to use fresh, anhydrous DMSO.[1]

[7]

» Mixing: Vortex the solution thoroughly to facilitate dissolution. If precipitation occurs, gentle
warming and/or sonication in an ultrasonic water bath can be used to aid dissolution.[1]

« Sterilization: While DMSO is a sterile solvent, if necessary, the stock solution can be
sterilized by filtering through a 0.22 um syringe filter compatible with DMSO.
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o Storage: Aliquot the stock solution into smaller volumes in sterile, light-protected tubes to
avoid repeated freeze-thaw cycles. Store at -80°C for up to one year or at -20°C for up to
one month.[7]

Example Dilutions for a 10 mM Stock Solution:

Desired Final

Concentration Volume of 10 mM Stock Final Volume in Media
LM 1ul 10 mL
10uM 10 uL 10 mL
100 pM 100 pL 10 mL

Note: The final concentration of DMSO in the cell culture medium should be kept low (typically
< 0.1%) to avoid solvent-induced cytotoxicity.

Protocol 2: Preparation of TVB-3166 Formulation for In
Vivo Oral Gavage (Suspension)

This protocol describes the preparation of a suspended solution of TVB-3166 suitable for oral
administration in animal models.

Materials:

e TVB-3166 stock solution in DMSO (e.g., 20.8 mg/mL)
e 20% SBE-B-CD in Saline

 Sterile tubes

» Vortex mixer

Procedure:

e Initial Dilution: In a sterile tube, add 100 pL of a 20.8 mg/mL TVB-3166 DMSO stock solution.
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» Vehicle Addition: To the DMSO solution, add 900 pL of 20% SBE-B-CD in Saline.

e Mixing: Mix the solution thoroughly by vortexing to create a uniform suspension. This will
yield a 2.08 mg/mL suspended solution.[1]

o Administration: The freshly prepared suspended solution can be used for oral and
intraperitoneal injections. It is recommended to use the formulation on the same day it is
prepared.[1]

Protocol 3: Preparation of TVB-3166 Formulation for In
Vivo Injection (Clear Solution)

This protocol details the preparation of a clear solution of TVB-3166 for injection, utilizing a co-
solvent system.

Materials:

TVB-3166 stock solution in DMSO (e.g., 77 mg/mL)

PEG300

Tween-80

ddH20 (double-distilled water)

Sterile tubes

Vortex mixer

Procedure:

e Initial Dilution: In a sterile tube, take 50 pL of a 77 mg/mL clarified TVB-3166 DMSO stock
solution.

o Co-solvent Addition: Add 400 pL of PEG300 to the DMSO solution and mix until clear.

o Surfactant Addition: Add 50 pL of Tween-80 to the mixture and mix until clear.
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e Aqueous Phase Addition: Add 500 pL of ddH20 to bring the final volume to 1 mL.

» Final Mixing: Mix the solution thoroughly. The resulting clear solution should be used
immediately for optimal results.[7]

Signaling Pathway and Experimental Workflow

TVB-3166 exerts its anti-tumor effects by inhibiting FASN, which in turn affects multiple
downstream signaling pathways crucial for cancer cell proliferation and survival.

Cancer Cell

Cellular Outcomes

——————————————————————————————————————————— -Signaling-RPathways-f ----f--==-=-~
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Click to download full resolution via product page
Caption: Mechanism of action of TVB-3166.

The provided diagram illustrates that TVB-3166 inhibits FASN, leading to a reduction in de
novo palmitate synthesis. This disrupts the architecture of lipid rafts, which in turn inhibits pro-
survival signaling pathways like PI3K-AKT-mTOR and (-catenin. The overall effect is the
induction of apoptosis and the inhibition of tumor growth.[2][4][5][6]
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Caption: General workflow for in vitro experiments with TVB-3166.

This workflow diagram outlines the key steps for conducting in vitro experiments with TVB-
3166. It begins with the preparation of a DMSO stock solution, followed by dilution into cell
culture media. Cells are then treated with the desired concentration of TVB-3166 and
incubated for a specific period before being subjected to various downstream assays to assess
cellular responses such as viability, protein expression, and apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.
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